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Compound of Interest

Compound Name: 1-Adamantaneethanol

Cat. No.: B7756768 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties of

1-Adamantaneethanol, with a specific focus on its melting point and solubility. This document

is intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis. It includes detailed experimental protocols for the determination of these

properties and visual workflows to aid in experimental design.

Physicochemical Properties of 1-
Adamantaneethanol
1-Adamantaneethanol, with the chemical formula C12H20O, is a derivative of adamantane, a

rigid and stable hydrocarbon.[1] It presents as a white, crystalline powder or colorless solid.[2]

[3][4] Its unique structure, featuring a bulky adamantane cage attached to an ethanol group,

influences its physical and chemical characteristics, making it a valuable building block in

organic and medicinal chemistry.[2]

Table 1: Summary of Quantitative Data for 1-Adamantaneethanol
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Property Value Source(s)

Molecular Formula C₁₂H₂₀O [3][4][5]

Molecular Weight 180.29 g/mol [4][5]

CAS Number 6240-11-5 [3][5]

Appearance
White to off-white crystalline

powder
[3][4][6]

Melting Point 66-69 °C [5][6]

68-72 °C [7]

70-78 °C [3][4]

Boiling Point
275.1 °C at 760 mmHg

(Predicted)
[7]

Density 1.065 g/cm³ (Predicted) [7]

Solubility Profile
The solubility of a compound is a critical parameter in drug development and chemical

synthesis. 1-Adamantaneethanol's solubility is dictated by its molecular structure, which

combines a large, nonpolar adamantane group with a polar hydroxyl (-OH) group.

Water Solubility: 1-Adamantaneethanol is described as sparingly soluble or insoluble in

water.[2][6] The hydrophobic nature of the adamantane cage dominates, limiting its

interaction with polar water molecules.

Organic Solvent Solubility: While specific quantitative data is not readily available, based on

the principle of "like dissolves like," 1-Adamantaneethanol is expected to be soluble in

nonpolar organic solvents.[8][9] Its parent compound, adamantane, is readily soluble in

solvents like hexane and other hydrocarbons.[1][10]

Experimental Protocols
The following sections provide detailed methodologies for determining the melting point and

solubility of 1-Adamantaneethanol.
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The melting point of a crystalline solid is a key indicator of its purity.[11][12] Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress

and broaden the melting range.[11][12] The capillary method is a standard and reliable

technique for this measurement.[13]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Fisher-Johns, or Thiele tube)

Glass capillary tubes (sealed at one end)

Mortar and pestle or spatula

Thermometer (if using a manual apparatus)

Procedure:

Sample Preparation: Ensure the 1-Adamantaneethanol sample is completely dry and finely

powdered. If necessary, gently crush the crystals using a mortar and pestle.[13]

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample. A

small amount of the solid (2-3 mm in height) should enter the tube.[14]

Sample Compaction: Tap the sealed end of the capillary tube gently on a hard surface to

compact the powder at the bottom. Alternatively, drop the tube through a long, vertical glass

tube to achieve compaction.[14]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.[14]

Rapid Heating (Initial Determination): Heat the sample rapidly to get an approximate melting

point. This provides a target range and saves time.[11][12] Allow the apparatus to cool

sufficiently before the next step.

Accurate Determination: Prepare a new sample. Heat the apparatus quickly to about 15-

20°C below the approximate melting point found in the previous step.
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Slow Heating: Decrease the heating rate to 1-2°C per minute. This slow rate is crucial for an

accurate reading.[11]

Observation and Recording: Observe the sample closely through the magnifying lens.

Record two temperatures:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely melted into a clear liquid.

Reporting: The melting point is reported as the range from T₁ to T₂.[11] For pure 1-
Adamantaneethanol, this range should be narrow.
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Caption: Workflow for Melting Point Determination.
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This protocol allows for the classification of a compound's solubility in various solvents, which

can indicate its polarity and the presence of acidic or basic functional groups.[15][16]

Materials:

1-Adamantaneethanol sample

Small test tubes

Graduated pipettes or droppers

Solvents: Deionized water, 5% HCl (aq), 5% NaOH (aq), 5% NaHCO₃ (aq), and a

representative organic solvent (e.g., ethanol, acetone, or hexane).

Procedure:

Sample Preparation: In separate, clean test tubes, place approximately 25 mg of 1-
Adamantaneethanol.

Solvent Addition: To the first test tube, add 0.75 mL of the chosen solvent (e.g., water) in

small portions (e.g., 0.25 mL at a time).[15]

Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to facilitate

dissolution.[15]

Observation: Observe the mixture against a light source. The compound is considered

"soluble" if it dissolves completely, leaving no visible solid particles.

Systematic Testing: Repeat steps 2-4 for each solvent in a systematic manner. A logical flow

helps to classify the compound. For instance, if the compound is insoluble in water, proceed

to test its solubility in 5% NaOH, 5% HCl, and so on.[15][16]

Recording Results: Record the results as "soluble," "partially soluble," or "insoluble" for each

solvent tested.

For more quantitative results, the shake-flask method is recommended. This involves adding

an excess amount of the solid to a known volume of solvent, agitating the mixture until

equilibrium is reached, separating the undissolved solid (e.g., by centrifugation and filtration),
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and then determining the concentration of the solute in the saturated solution using an

analytical technique like HPLC.[8][17]

Start: Add 25mg of Compound
to 0.75mL of Solvent

Test with Water

Soluble in Water
(Polar Compound)

  Yes

Insoluble in Water

  No

End Analysis

Test with 5% NaOH

Soluble
(Acidic Compound)

  Yes

Insoluble

  No

Test with 5% HCl

Soluble
(Basic Compound)

  Yes

Insoluble
(Neutral Compound)

  No
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Caption: Flowchart for Qualitative Solubility Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7756768#1-adamantaneethanol-melting-point-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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